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These application notes provide a detailed guide for the standardized administration and setup
of the Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) in the context of
clinical trials. Adherence to these protocols is crucial for ensuring the reliability and validity of
data collected across multiple sites and time points.

Introduction to ADOS-2

The Autism Diagnostic Observation Schedule, Second Edition (ADOS-2) is a semi-structured,
standardized assessment of communication, social interaction, play, and restricted and
repetitive behaviors associated with Autism Spectrum Disorder (ASD).[1] It is considered a
"gold standard" observational assessment for ASD.[2] The ADOS-2 consists of five modules,
each tailored to the specific age and language level of the individual being assessed.[1]

ADOS-2 Modules and Participant Selection

The appropriate ADOS-2 module must be selected for each participant based on their
chronological age and expressive language level. A thorough screening of participants is
essential before scheduling the ADOS-2 administration.

Table 1: ADOS-2 Module Selection Criteria
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Expressive Language

Module Chronological Age
Level
Toddler Module 12 to 30 months No speech to simple phrases
Module 1 31 months and older No speech to simple phrases
Phrase speech but not verbally
Module 2 Any age

fluent

Children and young
Module 3 Verbally fluent
adolescents

Module 4 Older adolescents and adults Verbally fluent

Source: WPS, 2023[1]

Required Materials and Setup

A complete ADOS-2 kit is required for administration. Each module has a specific set of

stimulus materials.
Room Setup:
e The assessment should be conducted in a quiet, well-lit room, free from distractions.

¢ Furnishings should be minimal, typically including a table and two chairs for the administrator
and the participant (and a caregiver, if present).

o All necessary stimulus materials for the selected module should be organized and easily
accessible to the administrator, but out of the participant's immediate reach to maintain
control over the presentation of tasks.

Experimental Protocols: Administration and Scoring
General Administration Protocol

» Participant and Caregiver Introduction: Greet the participant and caregiver, explain the
purpose of the assessment in age-appropriate terms, and obtain informed consent.
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e Module Administration: Administer the selected module according to the procedures outlined
in the ADOS-2 manual. The administration is semi-structured, allowing for flexibility in the
order of activities to maintain rapport and engagement. The administration of each module is
designed to take approximately 40 to 60 minutes.[1]

o Observation and Note-Taking: Throughout the administration, the examiner should take
detailed notes on the participant's behaviors, particularly those related to social interaction,
communication, play, and restricted or repetitive behaviors.

o Scoring: Immediately following the administration, the examiner uses their notes to score the
participant's behaviors according to the coding guidelines in the ADOS-2 manual. Each
scored behavior is rated on a scale, typically from 0 to 3, indicating the severity or frequency
of the behavior.[3]

Detailed Module Activities

The following tables provide a high-level overview of the activities within each module. For
detailed administration and coding instructions, refer to the official ADOS-2 manual.

Table 2: Toddler Module Activities
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Activity

Description

Free Play

Observation of spontaneous play and interaction

with toys and the examiner.

Blocking Toy Play

Assessing the child's response to the examiner

blocking access to a desired toy.

Response to Name

Evaluating the child's response to their name

being called.

Bubble Play

Observing social engagement and requests

during a bubble activity.

Anticipation of a Routine with Objects

Assessing the child's anticipation of a simple,

repetitive action with an object.

Responsive Social Smile

Eliciting a social smile from the child.

A pretend play scenario to observe symbolic

Bath Time o )
play and social interaction.
o Assessing the child's ability to imitate simple
Imitation ]
actions.
Observing social and communication behaviors
Snack

during a snack time.

Table 3: Module 1 Activities
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Activity

Description

Free Play

Observation of spontaneous play and interaction

with toys and the examiner.

Response to Name

Evaluating the child's response to their name

being called.

Response to Joint Attention

Assessing the child's ability to follow the

examiner's gaze and point.

Bubble Play

Observing social engagement and requests

during a bubble activity.

Anticipation of a Routine with Objects

Assessing the child's anticipation of a simple,

repetitive action with an object.

Responsive Social Smile

Eliciting a social smile from the child.

Birthday Party

A pretend play scenario to observe symbolic

play, social interaction, and communication.

Imitation

Assessing the child's ability to imitate simple

actions.

Snack

Observing social and communication behaviors

during a snack time.

Table 4: Module 2 Activities
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Activity

Description

Construction Task

A cooperative task to observe social interaction

and communication.

Response to Name

Evaluating the individual's response to their

name being called.

Make-Believe Play

A pretend play scenario to observe imagination

and social interaction.

Joint Interactive Play

A cooperative play activity to assess reciprocal

social interaction.

Conversation

Assessing conversational skills on various

topics.

Response to Joint Attention

Assessing the ability to follow the examiner's

gaze and point.

Demonstration Task

Observing the ability to explain and demonstrate

how to do something.

Description of a Picture

Assessing descriptive language skills and the

ability to take another's perspective.

Telling a Story from a Book

Evaluating narrative skills and comprehension.

Birthday Party

A pretend play scenario to observe symbolic

play and social interaction.

Snack

Observing social and communication behaviors

during a snack time.

Table 5: Module 3 Activities
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Activity

Description

Construction Task

A cooperative task to observe social interaction
and communication.

Make-Believe Play

A pretend play scenario to observe imagination

and social interaction.

Joint Interactive Play

A cooperative play activity to assess reciprocal
social interaction.

Demonstration Task

Observing the ability to explain and demonstrate

how to do something.

Description of a Picture

Assessing descriptive language skills and the

ability to take another's perspective.

Telling a Story from a Book

Evaluating narrative skills and comprehension.

Cartoons

Observing reactions and comments to a

wordless cartoon.

Conversation and Reporting

Assessing conversational skills and the ability to

report on past events.

Emotions

Discussing and identifying emotions in self and

others.

Social Difficulties and Annoyance

Discussing social challenges and sources of
frustration.

Friends, Relationships, and Marriage

Exploring understanding of social relationships.

Loneliness

Discussing feelings of loneliness.

Creating a Story

A creative task to assess imagination and

narrative skills.

Table 6: Module 4 Activities
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Activity

Description

Construction Task

A cooperative task to observe social interaction
and communication.

Telling a Story from a Book

Evaluating narrative skills and comprehension.

Description of a Picture

Assessing descriptive language skills and the

ability to take another's perspective.

Conversation and Reporting

Assessing conversational skills and the ability to

report on past events.

Current Work or School

Discussing experiences and challenges in a

work or school environment.

Social Difficulties and Annoyance

Discussing social challenges and sources of
frustration.

Emotions

Discussing and identifying emotions in self and

others.

Demonstration Task

Observing the ability to explain and demonstrate

how to do something.

Observing reactions and comments to a

Cartoons

wordless cartoon.

Observing social interaction during an
Break

unstructured break.
Daily Living Discussing daily routines and challenges.

Friends, Relationships, and Marriage

Exploring understanding of social relationships.

Loneliness

Discussing feelings of loneliness.

Plans and Hopes

Discussing future aspirations and plans.

Creating a Story

A creative task to assess imagination and

narrative skills.

Data Presentation: Scoring and Classification
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The ADOS-2 yields scores in two main domains: Social Affect (SA) and Restricted and
Repetitive Behaviors (RRB). These scores are summed to create a total score, which is then
compared to cutoff scores to determine a diagnostic classification.

Table 7: ADOS-2 Diagnostic Classification Cutoff Scores for Modules 1-4
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. Autism )
Module Domain Non-Spectrum Autism
Spectrum
Social Affect
Module 1
(SA)
Restricted/Repeti
tive Behavior
(RRB)
Total 0-10 11-15 16+
Social Affect
Module 2
(SA)
Restricted/Repeti
tive Behavior
(RRB)
Total 0-6 7-8 9+
Social Affect
Module 3
(SA)
Restricted/Repeti
tive Behavior
(RRB)
Total 0-6 7-9 10+
Module 4 Communication 0-1 2 3+
Reciprocal Social
) 0-3 4-6 7+
Interaction
Communication
+ Reciprocal
0-4 5-6 7+

Social Interaction
Total

Note: For Module 4, an individual must meet the cutoff in all three areas (Communication,
Reciprocal Social Interaction, and the combined total) for a classification of Autism or Autism
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Spectrum. Source: Adapted from ADOS-2 Manual.

Table 8: ADOS-2 Toddler Module "Range of Concern" Scores

. Little-to-No Mild-to-Moderate Moderate-to-Severe
Algorithm
Concern Concern Concern
Younger/Older with
0-9 10-13 14+
Few to No Words
Older with Some
0-7 8-11 12+

Words

Source: State of Michigan Department of Community Health Autism Application — ADOS-2
Initial Evaluation.[4]

Visualization of Clinical Trial Workflow

The following diagrams illustrate the key processes for implementing the ADOS-2 in a clinical
trial setting.
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Module Selection

Toddler Module
12-30 mos &

no speech to phrases

Module 1
231 mos & (=31 mos, no speech to phrases)
no speech to phrases
Participant Screening /
Any age &
Potential Participant ——»> Screen for Age and phrase speech > Module 2
Expressive Language Level (Any age, phrase speech)
Child/Adolescent &

fluent speech

(12-30 mos, no speech to phrases)

Module 3

Older Adol t/Adult &
erficoescentdu (Child/Adolescent, fluent speech)

fluent speech

Module 4

(Older Adolescent/Adult, fluent speech)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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